Cas no 1040057-14-4 (1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine)

• Product Name: 1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine
• CAS No: 1040057-14-4
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• MDL: MFCD11125129
• CID: 5242552
• PubChem ID: 29789830
• Update Time: 2026-03-08

1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine
• (5-Methyl-1,2,4-oxadiazol-3-yl)(piperazin-1-yl)methanone
• (5-Methyl-1,2,4-oxadiazol-3-yl)-piperazin-1-ylmethanone

• MDL： MFCD11125129
• Inchi： 1S/C8H12N4O2/c1-6-10-7(11-14-6)8(13)12-4-2-9-3-5-12/h9H,2-5H2,1H3
• InChI Key： PJEATJHBZQYXRC-UHFFFAOYSA-N
• SMILES： O=C(C1=NOC(C)=N1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: -0.3
• Topological Polar Surface Area: 71.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine

1-(5-Methyl-1,2,4-Oxadiazole-3-Carbonyl)Piperazine: A Comprehensive Overview

1-(5-Methyl-1,2,4-Oxadiazole-3-Carbonyl)Piperazine, also known by its CAS number 1040057-14-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a piperazine ring and a 5-methyl-1,2,4-oxadiazole moiety, creating a unique chemical entity with potential applications in drug discovery and materials science. The compound's structure is characterized by the presence of a carbonyl group linking the two heterocyclic rings, which may influence its reactivity and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like 1-(5-Methyl-1,2,4-Oxadiazole-3-Carbonyl)Piperazine in the development of new therapeutic agents. The piperazine ring, a six-membered amine-containing structure, is well-known for its role in various pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. Similarly, the oxadiazole moiety, a five-membered ring containing two nitrogen atoms and one oxygen atom, is recognized for its versatility in chemical synthesis and its potential to enhance the pharmacokinetic properties of molecules.

The synthesis of 1-(5-Methyl-1,2,4-Oxadiazole-3-Carbonyl)Piperazine involves a series of well-established organic reactions. Typically, the process begins with the preparation of the oxadiazole derivative through condensation reactions involving appropriate starting materials such as aldehydes or ketones. The subsequent coupling with piperazine is achieved via carbonylation techniques, ensuring the formation of the desired product. The optimization of reaction conditions has been a focus of recent research to improve yield and purity.

From a biological standpoint, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated that 1-(5-Methyl-1,2,4-Oxadiazole-3-Carbonyl)Piperazine exhibits moderate activity against certain enzymes implicated in neurodegenerative diseases. Additionally, its ability to modulate ion channels has been explored in the context of cardiovascular disorders. These findings underscore the potential for further investigation into its therapeutic applications.

In terms of chemical properties, 1-(5-Methyl-1,2,4-Oxadiazole-3-Carbonyl)Piperazine is stable under normal storage conditions but may degrade under harsh acidic or basic environments. Its solubility profile makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), facilitating its characterization and quality control.

The integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the molecule's electronic structure favors specific binding modes with biological targets. Furthermore, molecular docking studies have predicted potential binding affinities with key proteins involved in inflammation and cancer progression.

In conclusion, 1-(5-Methyl-1,2,4-Oxadiazole-3-Carbonyl)Piperazine (CAS No. 1040057-14-4) represents a valuable addition to the arsenal of heterocyclic compounds available for research and development. Its unique structural features and promising biological activities position it as a candidate for further exploration in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative chemical design.